Cas no 16750-21-3 (D-Glucose, 6-O-b-D-glucopyranuronosyl-)

D-Glucose, 6-O-b-D-glucopyranuronosyl- structure
16750-21-3 structure
Product Name:D-Glucose, 6-O-b-D-glucopyranuronosyl-
CAS No:16750-21-3
MF:C12H20O12
MW:356.280005455017
CID:172058
Update Time:2024-01-25

D-Glucose, 6-O-b-D-glucopyranuronosyl- Chemical and Physical Properties

Names and Identifiers

    • D-Glucose, 6-O-b-D-glucopyranuronosyl-
    • Gentiobiuronicacid (8CI)
    • D-Glucose, 6-O-β-D-glucopyranuronosyl-
    • Inchi: 1S/C12H20O12/c13-1-3(14)5(16)6(17)4(15)2-23-12-9(20)7(18)8(19)10(24-12)11(21)22/h1,3-10,12,14-20H,2H2,(H,21,22)/t3-,4+,5+,6+,7-,8-,9+,10-,12+/m0/s1
    • InChI Key: NBTUEARNKVTGKY-YKASPPPDSA-N
    • SMILES: O=C[C@@H]([C@H]([C@@H]([C@@H](CO[C@@H]1O[C@H](C(O)=O)[C@@H](O)[C@H](O)[C@H]1O)O)O)O)O

Computed Properties

  • Exact Mass: 356.0954

Experimental Properties

  • Density: 1.78±0.1 g/cm3(Predicted)
  • Boiling Point: 841.2±65.0 °C(Predicted)
  • PSA: 214.44
  • pka: 2.81±0.70(Predicted)
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